ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate

• IUPAC Name: ethyl 3-(4-amino-2-benzylsulfanyl-1,3-thiazol-5-yl)-3-oxopropanoate
• InChI: InChI=1S/C15H16N2O3S2/c1-2-20-12(19)8-11(18)13-14(16)17-15(22-13)21-9-10-6-4-3-5-7-10/h3-7H,2,8-9,16H2,1H3
• InChI Key: YIKPQEHSOLQEFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=C(N=C(S1)SCC2=CC=CC=C2)N
• Molecular Formula: C15H16N2O3S2
• Molecular Weight: 336.4 g/mol

Description

Ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate, also known as compound 1, is a thiazole derivative that has been synthesized for various scientific research applications. This compound has been found to have potential in the field of medicinal chemistry due to its unique chemical structure and properties.

Mechanism of Action

Compound 1 has been found to inhibit the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo synthesis of pyrimidine nucleotides. This inhibition leads to a decrease in the levels of pyrimidine nucleotides, which are essential for DNA synthesis and cell proliferation. The inhibition of DHODH by ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 has been found to be selective, with little effect on other enzymes involved in nucleotide synthesis.
Biochemical and Physiological Effects
Compound 1 has been found to induce apoptosis (programmed cell death) in cancer cells by activating the caspase cascade, which is a series of proteolytic enzymes that are involved in the breakdown of cellular components. The induction of apoptosis by ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 has been found to be dependent on the inhibition of DHODH.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 in lab experiments is its selectivity for DHODH, which allows for the study of the role of this enzyme in cellular processes. However, a limitation of using ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

1. Further studies on the mechanism of action of ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 in cancer cells, including the downstream effects of DHODH inhibition.
2. Investigation of the potential of ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 as a therapeutic agent for cancer treatment in animal models.
3. Development of more soluble analogs of ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 for improved efficacy in lab experiments.
4. Exploration of the potential of ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 in the treatment of other diseases, such as autoimmune disorders and viral infections.

Synthesis Methods

The synthesis of ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 involves the reaction of ethyl acetoacetate with 4-amino-2-(benzylthio)-1,3-thiazole-5-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1.

Scientific Research Applications

Compound 1 has been studied for its potential as an anticancer agent. In a study conducted by Liu et al. (2017), ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 was found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action of ethyl 3-[4-amino-2-(benzylthio)-1,3-thiazol-5-yl]-3-oxopropanoate 1 in cancer cells involves the inhibition of the Akt/mTOR signaling pathway, which is involved in cell proliferation and survival.